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Compound of Interest

Compound Name: DIPSO sodium salt

cat. No.: B022819

An In-depth Technical Guide to DIPSO Sodium Salt: pH Range and Applications

Introduction

3-[N,N-Bis(2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid (DIPSO) and its sodium salt
are zwitterionic biological buffers, often categorized as "Good's buffers".[1] These buffers are
widely utilized in biochemistry, molecular biology, and cell culture to maintain a stable pH
environment, which is critical for the structure and function of biological molecules and the
accuracy of experimental results.[1][2] DIPSO sodium salt is particularly valued for its
buffering capacity in the physiological pH range.[3] This guide provides a comprehensive
overview of the physicochemical properties, buffering performance, and applications of DIPSO
sodium salt for researchers, scientists, and drug development professionals.

Physicochemical Properties of DIPSO and its
Sodium Salt

DIPSO is a white crystalline powder that is readily soluble in water.[2][4][5] Its properties, along
with those of its sodium salt, make it a reliable choice for various laboratory applications.
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Property DIPSO DIPSO Sodium Salt Citations

CAS Number 68399-80-4 102783-62-0 [4][51161[7]

Molecular Formula C7H17NOs6S C7H16NOsSNa [51819]

Molecular Weight ~243.2 g/mol 265.26 g/mol [51[9][10]
White crystalline White crystalline

Appearance [4][5]
powder powder

Buffering Performance and pH Range

The effectiveness of a buffer is determined by its pKa, the pH at which the acidic and basic
forms of the buffer are present in equal concentrations. The useful buffering range for a buffer
is generally considered to be pKa £ 1 pH unit.

Parameter Value Citations
Useful pH Range 7.0-8.2 [A151e171Lo1aiz]
pKa at 25°C 752-7.6 [8][10][12]

Thermodynamic pKa (pKa®° at

7.635 [13]
25°C)

The pKa of a buffer is influenced by both temperature and the concentration of the buffer
solution.[13] For DIPSO, the change in pKa with temperature (d(pKa)/dT) is approximately
-0.023, indicating that the pKa decreases as the temperature rises.[13] This is an important
consideration when preparing buffers for experiments conducted at temperatures other than
25°C. The thermodynamic pKa (pKa®) is the pKa at an infinite dilution, providing a true constant
for the buffer.[13]

Experimental Protocols
Preparation of a DIPSO Buffer Solution (e.g., 0.2 M, pH
7.6)
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This protocol outlines the steps to prepare a 0.2 M DIPSO buffer solution with a target pH of
7.6.

Materials:

DIPSO (free acid, MW: 243.2 g/mol )

e Sodium hydroxide (NaOH), 1 M solution
» Deionized or distilled water

e pH meter, calibrated

e Magnetic stirrer and stir bar

e Volumetric flask (e.g., 1 L)

» Beaker

Procedure:

o Calculate the required mass of DIPSO: For 1 liter of a 0.2 M solution, you will need: 0.2
mol/L * 243.2 g/mol = 48.64 g

e Dissolve DIPSO: Add approximately 800 mL of deionized water to a beaker. Place the stir
bar in the beaker and add the 48.64 g of DIPSO powder. Stir until fully dissolved.

¢ Adjust pH: Place the calibrated pH electrode in the solution. Slowly add the 1 M NaOH
solution dropwise while monitoring the pH. Continue adding NaOH until the pH reaches 7.6.

» Final Volume Adjustment: Carefully transfer the solution to a 1 L volumetric flask. Rinse the
beaker with a small amount of deionized water and add the rinsing to the volumetric flask to
ensure all the buffer is transferred. Add deionized water to bring the final volume to the 1 L
mark.

 Sterilization (Optional): If required for your application, the buffer solution can be sterilized by
filtering through a 0.22 um filter.[11]
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Buffer Preparation Workflow

1. Calculate Mass of DIPSO

y

2. Dissolve DIPSO in ~80% of Final Volume 3. Calibrate pH Meter

~N 7

4. Adjust pH with NaOH

y

5. Transfer to Volumetric Flask

y

6. Add Water to Final Volume

y

7. Sterilize (Optional)
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A generalized workflow for preparing a DIPSO buffer solution.

Applications in Research and Drug Development

The stable pH range provided by DIPSO makes it a valuable component in numerous
biological and biochemical procedures.[1][4]

» Electrophoresis: DIPSO is used to maintain a constant pH in electrophoresis systems for the
separation of proteins and nucleic acids.[2] A stable pH ensures that the charge state of

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b022819?utm_src=pdf-body-img
https://www.hbdsbio.com/biological-buffer-dipso-detailed-description-for-quick-understanding.html
https://m.made-in-china.com/product/Laboratory-Reagents-Dipso-Sodium-Salt-for-Adjusting-The-pH-Value-2085471865.html
https://www.nbinno.com/article/other-organic-chemicals/dipso-buffer-electrophoresis-accuracy-reproducibility-eg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

these biomolecules remains consistent, leading to predictable migration and reproducible
results.[1][2]

Chromatography: In techniques like ion-exchange chromatography, a stable pH is crucial for
the specific binding and elution of molecules, thereby improving the separation efficiency and
purity of proteins.[1]

Enzyme Assays: Many enzymes exhibit optimal activity within a narrow pH range. DIPSO's
buffering capacity between pH 7.0 and 8.2 is suitable for studying the kinetics and activity of
various enzymes under physiological conditions.[1]

Diagnostic Tests: The buffer is used in various diagnostic assays that require a stable
physiological pH for accurate and reliable outcomes.[4]

Cell Culture: While not as common as HEPES, DIPSO can be used in cell culture media to
maintain pH stability, which is essential for cell viability and growth.
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Role of DIPSO in Electrophoresis
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The role of DIPSO buffer in ensuring reproducible electrophoresis results.

Limitations and Considerations

While DIPSO is a versatile buffer, there are some limitations to consider:

o Metal lon Chelation: DIPSO has been reported to weakly bind or form complexes with
certain metal ions, such as cobalt (1) and nickel (I1).[13] This can be a consideration in
experiments where the concentration of these metal ions is critical.
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 Solubility: It is almost insoluble in most organic solvents.[1]

Conclusion

DIPSO sodium salt is a high-purity, zwitterionic buffer with a reliable buffering range of 7.0 to
8.2.[4][7][14] Its ability to maintain a stable pH in this near-physiological range makes it an
indispensable tool for researchers in various fields, including molecular biology, biochemistry,
and drug development. By understanding its physicochemical properties, buffering
performance, and proper preparation protocols, scientists can effectively utilize DIPSO to
ensure the accuracy, reproducibility, and validity of their experimental findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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